4-chloro-2-methylphenyl 3-(4-methoxyphenyl)acrylate

• IUPAC Name: (4-chloro-2-methylphenyl) (E)-3-(4-methoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C17H15ClO3/c1-12-11-14(18)6-9-16(12)21-17(19)10-5-13-3-7-15(20-2)8-4-13/h3-11H,1-2H3/b10-5+
• InChI Key: DLHUDCMVRMSPKS-BJMVGYQFSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC(=O)C=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)OC(=O)/C=C/C2=CC=C(C=C2)OC
• Molecular Formula: C17H15ClO3
• Molecular Weight: 302.7 g/mol

Description

4-chloro-2-methylphenyl 3-(4-methoxyphenyl)acrylate is a useful research compound. Its molecular formula is C17H15ClO3 and its molecular weight is 302.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.0709720 g/mol and the complexity rating of the compound is 361. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Synthesis and Characterization

The scientific research on 4-chloro-2-methylphenyl 3-(4-methoxyphenyl)acrylate primarily revolves around its utility in synthesizing and characterizing novel polymers. One study focused on synthesizing phenoxy ring-substituted phenylcyanoacrylates and copolymerizing them with styrene, highlighting their potential in creating materials with specific thermal decomposition characteristics (Whelpley et al., 2022). Another research effort reported the synthesis and characterization of polymers with photocrosslinkable pendant α,β‐unsaturated ketone moieties, showcasing their thermal properties and photocrosslinking abilities for applications in thin films (Reddy, Subramanian, & Sainath, 1998).

Liquid Crystalline Polymers

Research into liquid-crystalline polymers and copolymers containing alkenyloxy-biphenyl mesogen has been conducted, providing insights into their thermal behavior and photoreactive properties. This area of study demonstrates the material's potential in creating photochemically crosslinkable films with stable orientations, relevant for advanced material applications (Kawatsuki, Takatani, Yamamoto, & Sangen, 1997).

Flame Retardancy

Another avenue of research involves the synthesis and characterization of compounds for use as flame retardants in polyester, suggesting a potential application of related acrylate compounds in enhancing material safety (Yan, 1999).

Drug Release Studies

Further, the scientific exploration has extended into drug release studies from polymeric hydrogels, where acrylate derivatives act as crosslinkers, demonstrating the role of such compounds in pharmaceutical applications and controlled drug delivery systems (Arun & Reddy, 2005).